Cas no 2248384-40-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate
• CAS No: 2248384-40-7
• MF: C₁₇H₁₁N₃O₄S
• MW: 353.351942300797
• CID: 5970386
• PubChem ID: 165719670
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248384-40-7
• EN300-6517532
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate

• Inchi： 1S/C17H11N3O4S/c1-9-19-14(8-25-9)10-6-13(18-7-10)17(23)24-20-15(21)11-4-2-3-5-12(11)16(20)22/h2-8,18H,1H3
• InChI Key： FWKDFHWIKCYHOX-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1=CNC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C1

Computed Properties

• Exact Mass: 353.04702701g/mol
• Monoisotopic Mass: 353.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 121Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate (CAS No. 2248384-40-7): A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate (CAS No. 2248384-40-7) is a specialized chemical entity with a unique molecular structure that combines an isoindole-1,3-dione moiety with a thiazole-substituted pyrrole carboxylate. This structural complexity makes it a subject of interest in various research and industrial applications. The presence of both 1,3-dioxo-isoindole and 2-methyl-1,3-thiazole groups contributes to its distinctive chemical properties, which are increasingly being explored in pharmaceutical and material science fields.

One of the key features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate is its potential role as a building block in drug discovery. The isoindole-1,3-dione scaffold is known for its bioactivity, particularly in the development of kinase inhibitors and anti-inflammatory agents. Meanwhile, the thiazole ring is a common motif in many FDA-approved drugs, highlighting the compound's relevance in medicinal chemistry. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

In addition to pharmaceutical applications, CAS 2248384-40-7 has garnered attention in material science due to its conjugated system. The pyrrole-thiazole linkage offers electronic properties that are valuable in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. This dual applicability makes it a versatile compound in both life sciences and advanced materials. Recent studies have focused on its photophysical properties, which are critical for designing next-generation optoelectronic devices.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing its yield and purity is a topic of ongoing research, especially for large-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for high-end applications.

From a commercial perspective, the demand for CAS 2248384-40-7 is steadily growing, driven by its potential in drug development and advanced materials. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to academic institutions, pharmaceutical companies, and material science researchers. Its patent landscape is also evolving, with several applications highlighting its utility in novel formulations and technologies.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and multifunctional properties make it a compound of significant interest across multiple disciplines. As research progresses, its applications are expected to expand, further solidifying its importance in modern science and industry.